Cas no 1183257-81-9 (2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1183257-81-9
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 6348974
• PubChem ID: 61034876
• Update Time: 2025-07-18

2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
• 1183257-81-9
• SCHEMBL15330599
• CS-0350203
• EN300-1292367

• Inchi： 1S/C10H7ClN2O/c11-9-5-12-13(6-9)10-4-2-1-3-8(10)7-14/h1-7H
• InChI Key： GCFLDWJZEWUEAE-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde

Recent Advances in the Study of 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde (CAS: 1183257-81-9) and Its Applications in Chemical Biology and Medicine

2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde (CAS: 1183257-81-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent literature has demonstrated that 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde serves as a crucial building block in the synthesis of novel kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The study emphasized the compound's role in forming the core scaffold of these inhibitors, contributing to their high selectivity and potency.

In addition to its applications in kinase inhibitor development, 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde has been investigated for its potential in antimicrobial drug discovery. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its derivatives as novel antibacterial agents against multidrug-resistant strains. The researchers found that modifications to the benzaldehyde moiety significantly enhanced antibacterial activity, suggesting a promising avenue for further optimization.

The compound's mechanism of action has also been a subject of recent investigation. Computational studies published in RSC Advances (2023) employed molecular docking and dynamics simulations to elucidate the binding interactions of 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde derivatives with various biological targets. These studies provided valuable insights into structure-activity relationships, guiding the design of more effective therapeutic agents.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde. A 2024 Green Chemistry publication reported a novel catalytic system that significantly improves the yield and reduces the environmental impact of its synthesis, addressing previous challenges in large-scale production.

Looking forward, researchers anticipate that 2-(4-chloro-1H-pyrazol-1-yl)benzaldehyde will continue to play a pivotal role in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases. Ongoing clinical trials involving compounds derived from this scaffold are expected to provide further validation of its therapeutic potential in the coming years.